1-(6-Methoxypyrimidin-4-YL)ethanone

• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 1-(6-methoxypyrimidin-4-yl)ethanone
• InChI: InChI=1S/C7H8N2O2/c1-5(10)6-3-7(11-2)9-4-8-6/h3-4H,1-2H3
• InChI Key: FDVKGSKQRMPPPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=NC=N1)OC

Description

1-(6-Methoxypyrimidin-4-yl)ethanone is a pyrimidine derivative featuring a methoxy group at the 6-position and an acetyl (ethanone) group at the 4-position of the pyrimidine ring. Pyrimidine-based compounds are pivotal in medicinal chemistry due to their biological relevance, including roles as enzyme inhibitors and antimicrobial agents . The methoxy substituent likely enhances electronic properties and solubility compared to methyl or halogen analogs, influencing reactivity and binding interactions in biological systems .

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

1-(6-Methoxy-4-pyrimidinyl)ethanone has several scientific research applications across different fields:

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects: Methoxy vs. Methyl Groups

• 1-(6-Methylpyrimidin-4-yl)ethanone (CAS: 67073-96-5): Molecular Formula: C₇H₈N₂O; Molecular Weight: 136.15 . Applications: Intermediate in synthesizing heterocyclic compounds (e.g., pyrazolo[3,4-d]pyrimidones) .
• 1-(6-Methoxypyrimidin-4-yl)ethanone (hypothetical analog): The methoxy group (–OCH₃) introduces stronger electron-donating effects, enhancing resonance stabilization of the pyrimidine ring. This may improve binding to enzymatic targets (e.g., α-glucosidase) compared to methyl analogs .

Heterocyclic Core Modifications

• 1-[6-(4-Methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidin-5-yl]ethanone (CAS: 219806-93-6): Molecular Formula: C₁₄H₁₄N₂O₂S; Structure: Incorporates a 4-methoxyphenyl group and a sulfanyl substituent . Synthesis: Prepared via Biginelli condensation, a method common for dihydropyrimidinones . Activity: Sulfur-containing analogs exhibit enhanced antibacterial and antifungal properties compared to oxygen-based derivatives .
• 1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone (Compound 8): Molecular Formula: C₉H₁₀O₄; Activity: Demonstrates α-glucosidase inhibition (IC₅₀ = 12.3 µM) due to hydroxyl and methoxy groups on the aromatic ring, facilitating hydrogen bonding with enzyme active sites .

Enzyme Inhibition

• α-Glucosidase Inhibition: 1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone (8) and 1-(2,3-dihydroxy-4-methoxyphenyl)ethanone (9) show binding energies of −0.87 and −0.92 kcal/mol, respectively, via molecular docking. The presence of hydroxyl groups adjacent to methoxy enhances inhibitory potency . Comparison: Methoxy-substituted pyrimidines may mimic phenolic structures, leveraging similar hydrogen-bonding interactions .

Antimicrobial Activity

• Dihydropyrimidinone Derivatives: 1-(6-Methyl-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)ethanone exhibits antibacterial activity attributed to the sulfanylidene group, which disrupts microbial cell membranes . Methoxy vs. Sulfur: Methoxy derivatives may prioritize enzyme inhibition, while sulfur-containing analogs target membrane integrity .

Table 1: Comparative Data for Selected Analogs

Compound Name	Molecular Formula	Substituents	Biological Activity	Synthesis Method	Reference
1-(6-Methylpyrimidin-4-yl)ethanone	C₇H₈N₂O	6-CH₃, 4-COCH₃	Synthetic intermediate	Not specified
1-[6-(4-Methoxyphenyl)-...]ethanone	C₁₄H₁₄N₂O₂S	4-(4-OCH₃C₆H₄), 2-SH, 6-CH₃	Antimicrobial	Biginelli condensation
1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone (8)	C₉H₁₀O₄	2,5-OH, 4-OCH₃	α-Glucosidase inhibition	Phenolic condensation
1-(6-Methyl-4-phenyl-2-sulfanylidene-...ethanone	C₁₃H₁₄N₂OS	6-CH₃, 4-C₆H₅, 2-S	Antibacterial/antifungal	Cyclocondensation